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Compound of Interest

Compound Name: BMS711939

Cat. No.: B1667236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

BMS-711939 in cell culture experiments. BMS-711939 is a potent and selective peroxisome

proliferator-activated receptor alpha (PPARα) agonist, a key regulator of lipid metabolism and

inflammatory responses.

Introduction to BMS-711939
BMS-711939 is a small molecule that functions as a highly selective agonist for PPARα.

PPARα is a nuclear receptor that, upon activation, forms a heterodimer with the retinoid X

receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator

response elements (PPREs) in the promoter region of target genes. This interaction modulates

the transcription of genes involved in fatty acid oxidation, lipid transport, and inflammation. Due

to its high potency and selectivity, BMS-711939 is a valuable tool for studying the physiological

roles of PPARα and for potential therapeutic development.

Chemical Properties and Handling
A summary of the key chemical properties of BMS-711939 is provided in the table below.
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Property Value

Molecular Formula C₂₂H₂₀ClFN₂O₆

CAS Number 1000998-62-8

EC₅₀ for human PPARα 4 nM

Appearance White to off-white solid (assumed)

Storage Store at -20°C for long-term stability.

Note: Specific solubility data in common laboratory solvents is not readily available. It is

recommended to perform small-scale solubility tests to determine the optimal solvent and

concentration for stock solutions. Dimethyl sulfoxide (DMSO) is a common solvent for similar

small molecules.

Signaling Pathway of BMS-711939
BMS-711939 exerts its effects by activating the PPARα signaling pathway. The diagram below

illustrates the key steps in this pathway.
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Figure 1: BMS-711939 activates the PPARα signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1667236?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Preparation of BMS-711939 Stock Solution
Materials:

BMS-711939 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Protocol:

Determine Solubility (Recommended): Before preparing a high-concentration stock, perform

a small-scale test to confirm the solubility of BMS-711939 in DMSO.

Prepare Stock Solution:

Aseptically weigh out a precise amount of BMS-711939 powder.

Dissolve the powder in an appropriate volume of DMSO to achieve a high-concentration

stock solution (e.g., 10 mM).

Vortex thoroughly until the compound is completely dissolved.

Sterilization: The DMSO stock solution is considered sterile if prepared from sterile

components under aseptic conditions. Filtration is generally not recommended for high-

concentration DMSO stocks.

Storage: Aliquot the stock solution into sterile, light-protected microcentrifuge tubes and store

at -20°C. Avoid repeated freeze-thaw cycles.

General Protocol for Treating Cells with BMS-711939
This protocol provides a general workflow for treating adherent cells in culture with BMS-

711939.
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Start:
Seed cells in culture plates

Incubate cells
(e.g., 24 hours to allow attachment)

Prepare working solutions of BMS-711939
by diluting stock solution in cell culture medium

Remove old medium and add
BMS-711939-containing medium to cells

Add vehicle control medium
(containing the same concentration of DMSO)

to control wells

Incubate for the desired treatment period
(e.g., 24, 48, or 72 hours)

Harvest cells for downstream analysis
(e.g., RNA/protein extraction, reporter assays)

End
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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